Cas no 209254-60-4 (Propanoic acid, 2,2-dimethyl-, 4-hydroxybutyl ester)
209254-60-4 structure
Product Name:Propanoic acid, 2,2-dimethyl-, 4-hydroxybutyl ester
CAS No:209254-60-4
MF:C9H18O3
MW:174.237423419952
CID:1396884
PubChem ID:11240768
Update Time:2025-04-20
Propanoic acid, 2,2-dimethyl-, 4-hydroxybutyl ester Chemical and Physical Properties
Names and Identifiers
-
- Propanoic acid, 2,2-dimethyl-, 4-hydroxybutyl ester
- SCHEMBL1142630
- DB-412761
- 4-hydroxybutyl 2,2-dimethylpropanoate
- 209254-60-4
-
- Inchi: 1S/C9H18O3/c1-9(2,3)8(11)12-7-5-4-6-10/h10H,4-7H2,1-3H3
- InChI Key: AVEHENYSRYRUHC-UHFFFAOYSA-N
- SMILES: O(CCCCO)C(C(C)(C)C)=O
Computed Properties
- Exact Mass: 174.12564
- Monoisotopic Mass: 174.125594432g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 6
- Complexity: 135
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 46.5Ų
Experimental Properties
- PSA: 46.53
Propanoic acid, 2,2-dimethyl-, 4-hydroxybutyl ester Related Literature
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M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
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Guang Xu,Wei Zhang,Ying Zhang,Xiaoxia Zhao,Ping Wen,Di Ma RSC Adv., 2018,8, 19353-19361
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Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
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Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
209254-60-4 (Propanoic acid, 2,2-dimethyl-, 4-hydroxybutyl ester) Related Products
- 2349-07-7(Hexyl isobutyrate)
- 2050-01-3(Isoamyl Isobutyrate)
- 3938-95-2(Ethyl pivalate)
- 2349-13-5(Propanoic acid,2-methyl-, heptyl ester)
- 109-15-9(Propanoic acid,2-methyl-, octyl ester)
- 97-87-0(butyl isobutyrate)
- 2445-72-9(Propanoic acid,2-methyl-, pentyl ester)
- 131141-70-3(Propanoic acid,2,2-dimethyl-, 2-ethylbutyl ester)
- 2445-69-4(2-Methylbutyl isobutyrate)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
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